Cas no 85802-74-0 (BENZENAMINE, N,2,6-TRIMETHYL-4-NITRO-)

BENZENAMINE, N,2,6-TRIMETHYL-4-NITRO- structure
85802-74-0 structure
Product name:BENZENAMINE, N,2,6-TRIMETHYL-4-NITRO-
CAS No:85802-74-0
MF:C9H12N2O2
MW:180.203782081604
CID:3359926
PubChem ID:20145990

BENZENAMINE, N,2,6-TRIMETHYL-4-NITRO- Chemical and Physical Properties

Names and Identifiers

    • BENZENAMINE, N,2,6-TRIMETHYL-4-NITRO-
    • N,2,6-trimethyl-4-nitroaniline
    • SCHEMBL10623045
    • AE-562/43460486
    • OJZSIHMWQJMHFS-UHFFFAOYSA-N
    • 85802-74-0
    • 2,6-dimethyl-4-nitro-N-methylaniline
    • Inchi: InChI=1S/C9H12N2O2/c1-6-4-8(11(12)13)5-7(2)9(6)10-3/h4-5,10H,1-3H3
    • InChI Key: OJZSIHMWQJMHFS-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 180.089877630Da
  • Monoisotopic Mass: 180.089877630Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.9Ų
  • XLogP3: 2.5

BENZENAMINE, N,2,6-TRIMETHYL-4-NITRO- Related Literature

  • 1. 605. Solvent effects upon the first ultraviolet absorption band of substituted p-nitroanilines

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